Cas no 1160861-59-5 (AdBrettPhos)

• Product Name: AdBrettPhos
• CAS No: 1160861-59-5
• MF: C₄₃H₆₁O₂P
• MW: 640.917013883591
• MDL: MFCD23379935
• CID: 1124179
• PubChem ID: 329767360
• Update Time: 2025-05-20

AdBrettPhos Chemical and Physical Properties

Names and Identifiers

• Di(adamantan-1-yl)(2',4',6'-triisopropyl-3,6-dimethoxy-2-biphenyl yl)phosphine
• AdBrettPhos
• 2-(Di-1-adaMantylphosphino)-3,6-diMethoxy-2',4',6'-tri-i-propyl-1,1'-biphenyl
• Di-Ad-BrettPhos
• AC1L3VYX
• Ambap
• decahydro-3,5,1,7-(1,2,3,4)butanetetraylnaphthalene
• decahydro-3,5,1,7-[1,2,3,4]butanetetraylnaphthalene
• Diadamantane
• di-adamantyl(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine
• Diamantane
• DIAMANTINE
• pentacyclo[7.3.1.1(4,12).0(2,7).0(6,11)]tetradecane

• MDL： MFCD23379935
• Inchi： 1S/C43H61O2P/c1-25(2)34-17-35(26(3)4)39(36(18-34)27(5)6)40-37(44-7)9-10-38(45-8)41(40)46(42-19-28-11-29(20-42)13-30(12-28)21-42)43-22-31-14-32(23-43)16-33(15-31)24-43/h9-10,17-18,25-33H,11-16,19-24H2,1-8H3
• InChI Key： NMGHOZQCYNKWBG-UHFFFAOYSA-N
• SMILES： P(C1=C(C=CC(=C1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)OC)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 9

Experimental Properties

• Melting Point: 231-235 °C
• Solubility: Insuluble (4.6E-7 g/L) (25 ºC),

AdBrettPhos Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on AdBrettPhos

AdBrettPhos (CAS 1160861-59-5): A Versatile Ligand for Modern Catalysis

AdBrettPhos (CAS 1160861-59-5) is a highly specialized phosphine ligand that has gained significant attention in the field of transition metal catalysis. Its unique structural features make it an excellent choice for various cross-coupling reactions, which are fundamental to pharmaceutical and material science applications. The growing demand for efficient catalytic systems has positioned AdBrettPhos as a key player in modern synthetic chemistry.

The molecular structure of AdBrettPhos incorporates a bulky adamantyl group, which enhances its steric and electronic properties. This design improves catalyst stability and reaction selectivity, addressing common challenges in palladium-catalyzed reactions. Researchers and industry professionals frequently search for "AdBrettPhos applications" or "best ligands for Suzuki coupling", highlighting its relevance in cutting-edge chemical synthesis.

One of the most notable applications of AdBrettPhos is in the Buchwald-Hartwig amination, a reaction critical for constructing C-N bonds in drug discovery. Its effectiveness in this transformation has made it a preferred choice for pharmaceutical companies working on next-generation therapeutics. The compound's performance in challenging heterocyclic couplings further demonstrates its versatility, answering frequent queries like "how to improve yield in difficult couplings".

The synthesis of AdBrettPhos involves carefully controlled steps to ensure high purity and consistent performance. Quality control measures are crucial, as even minor impurities can affect catalytic activity. This attention to detail makes AdBrettPhos particularly valuable for researchers investigating "high-performance phosphine ligands" or "air-stable catalysts" for industrial applications.

Recent advancements in green chemistry have increased interest in AdBrettPhos due to its potential to reduce metal loading in catalytic systems. This aligns with the growing focus on sustainable chemical processes and answers common search queries about "eco-friendly catalysis solutions". The ligand's ability to maintain high activity at low palladium concentrations makes it particularly attractive for cost-sensitive applications.

In material science, AdBrettPhos has shown promise in the synthesis of π-conjugated systems for organic electronics. Its effectiveness in constructing complex molecular architectures addresses frequent searches for "ligands for OLED materials" or "catalysts for organic semiconductors". This expanding application area demonstrates the compound's versatility beyond traditional pharmaceutical uses.

The commercial availability of AdBrettPhos has improved significantly in recent years, with multiple suppliers now offering this valuable reagent. However, quality variations between sources remain a concern for researchers, as reflected in search trends for "reliable AdBrettPhos suppliers" or "certified phosphine ligands". Proper storage conditions (typically under inert atmosphere) are essential to maintain the compound's performance characteristics.

Future developments involving AdBrettPhos may focus on creating immobilized versions for continuous flow applications or developing chiral derivatives for asymmetric synthesis. These potential innovations respond to emerging search trends about "recyclable catalysts" and "stereoselective coupling methods", indicating the compound's ongoing relevance in advancing synthetic methodology.

For researchers considering AdBrettPhos for their projects, comprehensive screening studies comparing its performance with other BrettPhos-type ligands are recommended. Such comparative data frequently appears in searches for "ligand selection guide" or "optimizing cross-coupling conditions", underscoring the practical importance of understanding this compound's specific advantages.

The scientific literature contains numerous successful applications of AdBrettPhos in challenging transformations, from biaryl syntheses to macrocyclizations. These documented cases provide valuable references for chemists searching for "proven catalytic systems" or "case studies in coupling chemistry". The compound's track record in both academic and industrial settings continues to grow as more researchers adopt it for their synthetic challenges.